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Compound of Interest

Compound Name: (Rac)-RK-682

Cat. No.: B10824135 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment.

This guide provides essential, step-by-step procedures for the safe disposal of (Rac)-RK-682,

a protein tyrosine phosphatase inhibitor. While (Rac)-RK-682 is not classified as a hazardous

substance, adherence to standard laboratory safety protocols is crucial.[1]

Chemical and Physical Properties
A comprehensive understanding of a compound's properties is the first step toward safe

handling and disposal.

Property Value

Molecular Formula C21H36O5[1][2][3]

Molecular Weight 368.5 g/mol [1][2]

Appearance White to tan solid powder[1][4]

Solubility

Soluble in DMSO, heptane, xylene, ethanol,

methanol, and DMF.[1][2][4][5] Poor water

solubility.[2][5]

Storage Temperature -20°C[1][2][4]

CAS Number 150627-37-5[1][3][4]
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Personal Protective Equipment (PPE)
Before handling (Rac)-RK-682, ensure the appropriate personal protective equipment is worn

to minimize exposure risks.

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: Avoid breathing dust by handling it in a well-ventilated area or using a

fume hood.[1]

Step-by-Step Disposal Procedure
Follow these steps to ensure the safe disposal of (Rac)-RK-682 waste. This procedure is

based on general best practices for laboratory chemical waste disposal and should be

performed in accordance with your institution's specific environmental health and safety

guidelines.

Waste Collection:

Collect all solid waste, including unused (Rac)-RK-682 powder and any contaminated

consumables (e.g., weigh boats, pipette tips), in a designated and clearly labeled waste

container.

For solutions of (Rac)-RK-682, collect the liquid waste in a separate, compatible, and

clearly labeled waste container. Given its solubility in organic solvents, the waste container

should be appropriate for flammable liquids if solvents like ethanol or DMSO were used.

Waste Segregation:

Do not mix (Rac)-RK-682 waste with other incompatible waste streams.

Keep solid and liquid waste separate.

Labeling:
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Clearly label the waste container with the full chemical name: "(Rac)-RK-682".

Indicate the solvent(s) used for liquid waste.

Include any relevant hazard information, even if not officially classified as hazardous.

Storage:

Store the sealed waste container in a designated secondary containment area, away from

incompatible materials.

The storage area should be cool and well-ventilated.

Final Disposal:

Arrange for the collection of the waste by your institution's licensed hazardous waste

disposal contractor.

Follow all institutional and local regulations for the final disposal of chemical waste. In

general, chemical waste should be sent to an approved waste disposal plant.[6]

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Containment: For liquid spills, use an inert absorbent material to contain the spill.

Clean-up:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place

the collected material in the designated waste container.

For liquid spills, once absorbed, transfer the absorbent material to the designated waste

container.
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Decontamination: Clean the spill area with an appropriate solvent and then with soap and

water.

Personal Contamination:

Skin Contact: Wash the affected area thoroughly with soap and water.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[6] Seek medical attention.

Inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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